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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like CH6953755, a selective YES1 kinase inhibitor, is a critical

component of laboratory safety and environmental responsibility.[1] Adherence to established

protocols for hazardous waste management minimizes the risk of exposure and ensures

regulatory compliance. This guide provides a procedural, step-by-step approach to the safe

disposal of CH6953755 and associated contaminated materials.

I. Pre-Disposal Safety and Handling
Before beginning any disposal procedure, it is imperative to consult your institution's specific

chemical hygiene plan and hazardous waste management guidelines. All personnel involved in

the handling and disposal of CH6953755 must be trained on the potential hazards and the

required safety protocols.[2]

Personal Protective Equipment (PPE):

A standard set of PPE should be worn at all times when handling CH6953755 to prevent

accidental contact.
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PPE Item Specification Purpose

Gloves Chemical-resistant (e.g., nitrile) Protects against skin contact.

Lab Coat Standard laboratory coat
Protects clothing and skin from

contamination.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and aerosols.

II. Waste Segregation and Collection
Proper segregation of waste streams is fundamental to safe and compliant disposal.[3] Do not

mix different categories of waste. All waste containers must be clearly labeled with "Hazardous

Waste" and the full chemical name, "CH6953755".[4]

Waste Stream Collection Container Disposal Procedure

Unused/Expired Solid

Compound

Original, sealed container or a

new, clearly labeled, and

sealed container.

Collect and store in a

designated hazardous waste

accumulation area.

Contaminated Labware (e.g.,

vials, pipette tips, tubes)

Puncture-resistant, sealed

container labeled as

"Hazardous Waste".

Collect all disposable labware

that has come into contact with

CH6953755.

Contaminated PPE (e.g.,

gloves, weighing papers)

Sealed plastic bag or container

labeled as "Hazardous Waste".

Carefully doff PPE to avoid

self-contamination and place it

in the designated container.

Liquid Waste (e.g., solutions in

DMSO or other solvents)

Compatible, leak-proof, and

sealed container.

Segregate based on solvent

type (e.g., halogenated vs.

non-halogenated).

III. Step-by-Step Disposal Protocol
The following protocol outlines the general steps for the disposal of CH6953755.
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Preparation: Ensure all necessary PPE is worn and the designated waste accumulation area

is prepared.

Waste Collection:

Solid Waste: Carefully place all solid waste, including unused compound and

contaminated disposables, into their designated, labeled containers.[5]

Liquid Waste: Collect all solutions containing CH6953755 in a compatible, labeled

container. Do not fill containers beyond 90% capacity to prevent spills.[6]

Container Sealing and Labeling: Securely seal all waste containers. Ensure each container

is clearly labeled with "Hazardous Waste," the chemical name "CH6953755," and the date of

initial waste accumulation.[4]

Temporary Storage: Store the sealed waste containers in a designated and secure satellite

accumulation area within the laboratory, away from general traffic and drains.[4]

Decontamination of Work Area: Clean and decontaminate all surfaces and equipment that

may have come into contact with CH6953755 using an appropriate deactivating solution or

as per your institution's guidelines.

Final Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a certified hazardous waste

contractor.[7] Never dispose of CH6953755 down the drain or in the regular trash.[7]

IV. Experimental Workflow for Disposal
The logical flow of the disposal process is crucial for ensuring safety and compliance.
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Caption: Workflow for the proper disposal of CH6953755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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